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Compound of Interest

Compound Name: 4-Hydroxyhexan-3-one

Cat. No.: B7770993

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxyhexan-3-one, a
secondary alpha-hydroxy ketone with applications in various scientific fields. This document
details its chemical identity, physicochemical properties, and a relevant experimental protocol.

Chemical Identity

The nomenclature and various identifiers for 4-Hydroxyhexan-3-one are crucial for accurate
scientific communication and substance registration.

IUPAC Name: 4-hydroxyhexan-3-one[1]

Synonyms: A wide array of synonyms are used to refer to this compound in literature and
commercial listings. These include:

Propioin[1]

4-Hydroxy-3-hexanone[1]

3-Hexanone, 4-hydroxy-[1]

Ethyl .alpha.-hydroxypropyl ketone[1]

Propionoin[1]
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e 3-Hydroxy-4-hexanone[1]

« NSC-23087[1]

« CHEBI:18351[1]

Physicochemical Properties

A summary of the key physical and chemical properties of 4-Hydroxyhexan-3-one is

presented in the table below. This data is essential for its handling, application in experimental

setups, and for computational modeling.

Property Value Reference(s)
Molecular Formula CeH1202 [1]

Molecular Weight 116.16 g/mol [1]

CAS Number 4984-85-4 [1]
Appearance Colorless to pale yellow liquid [2]

Boiling Point 167 °C at 760 mmHg [3]

Flash Point 54 °C (129.2 °F) [4]

Density 0.947 - 0.955 g/cm3 at 25 °C [3]

Solubility Soluble in water and alcohol.

[2](3]

Refractive Index

1.423-1.428 at 20 °C

[3]

SKCYVGUCBRYGTE-

InChl Key [1]
UHFFFAOYSA-N

SMILES CCC(C(=0)CcQC)0O [1]

Experimental Protocols

4-Hydroxyhexan-3-one is a key starting material in the synthesis of other valuable organic

compounds. A prominent example is its use in the production of 4-hexen-3-one, a significant

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxyhexan-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxyhexan-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxyhexan-3-one
https://www.benchchem.com/product/b7770993?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxyhexan-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxyhexan-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxyhexan-3-one
https://cymitquimica.com/cas/4984-85-4/
http://www.thegoodscentscompany.com/data/rw1582331.html
https://www.sigmaaldrich.com/US/en/product/aldrich/cds000463
http://www.thegoodscentscompany.com/data/rw1582331.html
https://cymitquimica.com/cas/4984-85-4/
http://www.thegoodscentscompany.com/data/rw1582331.html
http://www.thegoodscentscompany.com/data/rw1582331.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxyhexan-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxyhexan-3-one
https://www.benchchem.com/product/b7770993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

flavoring agent. The following is a generalized protocol for the catalytic dehydration of 4-
Hydroxyhexan-3-one.

Objective: To synthesize 4-hexen-3-one via the catalytic dehydration of 4-Hydroxyhexan-3-

one.

Materials:

4-Hydroxyhexan-3-one (reactant)

Solid acid catalyst (e.qg., heteropolyacid on alumina, WO3/ZrO2-SiO2z, or MoO3/ZrO2-Si02)[5]
[6]

Inert gas (e.g., Nitrogen)

Fixed-bed reactor system

Condensation and collection apparatus

Analytical equipment for product verification (e.g., GC-MS, NMR)

Procedure:

Catalyst Preparation: The solid acid catalyst is prepared according to established literature
procedures. This typically involves impregnating a support material (like alumina or zirconia-
silica) with the active catalytic species, followed by drying and calcination at high
temperatures to ensure stability and activity.[5][6]

Reactor Setup: The fixed-bed reactor is packed with the prepared catalyst. The system is
then purged with an inert gas to remove air and moisture.

Reaction: 4-Hydroxyhexan-3-one is vaporized and passed through the heated catalyst bed
along with a carrier gas. The reaction temperature is maintained between 200-450 °C.[6]

Product Collection: The gaseous effluent from the reactor, containing 4-hexen-3-one, water,
and any unreacted starting material, is passed through a condenser. The condensed liquid is
collected in a receiving flask.
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 Purification: The organic layer is separated from the aqueous layer. Further purification of the
crude product can be achieved by fractional distillation.

e Analysis: The identity and purity of the synthesized 4-hexen-3-one are confirmed using
analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and
Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualized Workflow

The following diagram illustrates the general workflow for the synthesis of 4-hexen-3-one from
4-Hydroxyhexan-3-one.

@-Hydroxyhexan-S-one) | Solid Acid Catalyst |
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Synthesis of 4-Hexen-3-one Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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